Cas no 2149590-62-3 (2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone)

• Product Name: 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone
• CAS No: 2149590-62-3
• MF: C₉H₂F₈O
• MW: 278.09881067276
• CID: 5222848
• Update Time: 2025-06-08

2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H2F8O/c10-4-1-3(8(12,13)14)2-5(11)6(4)7(18)9(15,16)17/h1-2H
• InChI Key： RUIYTWSLUXUTOA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(F)C=C(C(F)(F)F)C=C1F)C(F)(F)F

Additional information on 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone

Introduction to 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone (CAS No. 2149590-62-3)

2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 2149590-62-3, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties. The structural features of this compound make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The molecular structure of 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone consists of a benzene ring substituted with fluoro and trifluoromethyl groups at specific positions. The presence of these fluorine atoms not only enhances the lipophilicity of the molecule but also influences its reactivity and metabolic stability. These characteristics are particularly relevant in drug design, where fluorine substitution can improve pharmacokinetic properties such as bioavailability and half-life.

In recent years, there has been a surge in research focused on fluorinated compounds due to their broad spectrum of applications. One notable area is in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, leading to enhanced binding affinity to biological targets. For instance, studies have demonstrated that fluorinated ketones can serve as key intermediates in the synthesis of protease inhibitors, which are crucial in treating viral infections and cancer.

The synthesis of 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to achieve high yields and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to facilitate the introduction of fluorine at desired positions in the molecule. These synthetic strategies are critical for producing complex fluorinated compounds with high regioselectivity and enantioselectivity.

From a materials science perspective, 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone has shown promise in the development of advanced materials with unique optical and electronic properties. Fluorinated aromatic compounds are widely used in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and photovoltaic cells due to their ability to enhance charge transport and luminescence efficiency. The incorporation of fluorine atoms into these materials can lead to improved stability and performance under various conditions.

Recent research has also explored the role of flurosubstituted acetophenones in medicinal chemistry. These compounds have been investigated for their potential as kinase inhibitors, which are essential in targeted cancer therapies. The structural motif of 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone allows for selective binding to specific kinase domains by modulating hydrophobic interactions and hydrogen bonding networks. Such selectivity is crucial for minimizing side effects associated with kinase inhibition.

The impact of fluorine substitution on metabolic stability has been another area of active investigation. Fluorinated aromatic compounds often exhibit increased resistance to enzymatic degradation compared to their non-fluorinated counterparts. This property is particularly advantageous in drug development, where prolonged half-life can lead to more effective therapeutic outcomes with fewer dosing regimens. For example, fluoro-substituted drugs have shown improved bioavailability and reduced clearance rates in preclinical studies.

In conclusion, 2,2,2,2',6'-Pentafluoro-4'-(trifluoromethyl)acetophenone (CAS No. 2149590-62-3) represents a versatile building block with significant applications across multiple disciplines. Its unique structural features make it a valuable tool in pharmaceutical synthesis and materials engineering. As research continues to uncover new methodologies for fluorination and functionalization, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and advanced materials.